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Guide
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Abstract
Fast Yellow AB, also known as Acid Yellow 9, is an azo dye that was historically used as a

food colorant under the E number E105. Due to toxicological concerns, its use in food products

is now prohibited in Europe and the United States.[1][2] Despite its delisting as a food additive,

Fast Yellow AB remains a compound of interest in various scientific fields. It serves as a

crucial analytical reference standard for the detection and quantification of azo dyes in

consumer goods. Furthermore, its chemical properties make it a valuable model compound for

environmental studies, particularly in the development of remediation technologies for textile

and industrial wastewater. This guide provides an in-depth overview of the chemical structure,

physicochemical properties, synthesis, and analytical methodologies related to Fast Yellow
AB.

Chemical Structure and Identification
Fast Yellow AB is an anionic monoazo dye characterized by the presence of two

benzenesulfonic acid groups, which confer its water solubility. The molecule consists of two

substituted benzene rings linked by an azo group (-N=N-).
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DOT Script for Chemical Structure of Fast Yellow AB

Caption: Chemical Structure of Fast Yellow AB.

Identifier Value

IUPAC Name

2-amino-5-[(E)-(4-

sulfophenyl)diazenyl]benzenesulfonic acid[3][4]

[5]

Synonyms
Fast Yellow, Acid Yellow, Food Yellow 2, C.I.

13015[1][3][4][5]

CAS Number 2706-28-7 (acid form)[1][4][6]

79873-36-2 (disodium salt)[7][8]

Molecular Formula C12H11N3O6S2[3][4][9]

InChI Key FPVGTPBMTFTMRT-UHFFFAOYSA-L[7]

SMILES
Nc1ccc(cc1OS(O)=O)/N=N/c2ccc(OS(O)=O)cc2

[3]

Physicochemical and Spectral Properties
Fast Yellow AB is a bright yellow, crystalline powder. Its key properties are summarized in the

table below.

Property Value

Molecular Weight 357.36 g/mol [3][4][9]

Melting Point 102-104 °C[9]

Solubility Soluble in water and ethanol[9]

Physical Form Fine crystalline powder[9]

UV-Vis λmax ~420 nm
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Experimental Protocols
Synthesis of Fast Yellow AB
The synthesis of Fast Yellow AB is a classic example of a two-step azo dye synthesis

involving diazotization and azo coupling.[7]

DOT Script for Synthesis Workflow of Fast Yellow AB

Step 1: Diazotization

Step 2: Azo Coupling

4-Aminobenzenesulfonic acid

Diazonium Salt Intermediate

 0-5 °C 

Sodium Nitrite (NaNO2) +
Hydrochloric Acid (HCl)

Fast Yellow AB

 Electrophilic
Aromatic Substitution 

2-Aminobenzenesulfonic acid

Click to download full resolution via product page

Caption: Synthesis workflow of Fast Yellow AB.

Methodology:

Diazotization of 4-aminobenzenesulfonic acid:

Dissolve 4-aminobenzenesulfonic acid (sulfanilic acid) and sodium carbonate in water,

heating gently to facilitate dissolution.

Cool the solution to room temperature and add a solution of sodium nitrite in water.
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Chill the resulting mixture in an ice-water bath to maintain a temperature between 0-5 °C.

Slowly add this mixture to a beaker containing hydrochloric acid over ice, ensuring the

temperature does not exceed 5 °C. This reaction forms the 4-sulfobenzenediazonium

chloride intermediate. The low temperature is critical to prevent the decomposition of the

unstable diazonium salt.[7]

Azo Coupling:

In a separate flask, dissolve 2-aminobenzenesulfonic acid in a sodium hydroxide solution.

Cool this solution in an ice-water bath.

Slowly add the previously prepared cold diazonium salt solution to the 2-

aminobenzenesulfonic acid solution with constant stirring.

Maintain the mixture in the ice-water bath with stirring for an additional 10-15 minutes to

ensure the completion of the coupling reaction.

Isolation and Purification:

The crude Fast Yellow AB will precipitate out of the solution.

Collect the product by vacuum filtration.

Recrystallize the crude product from an appropriate solvent system, such as an

ethanol/water mixture, to obtain the purified Fast Yellow AB.

Analysis by High-Performance Liquid Chromatography
(HPLC)
HPLC with a photodiode array (PDA) or UV-Vis detector is a common method for the

identification and quantification of Fast Yellow AB in various matrices, such as food and

beverage samples.

Methodology:
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Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a PDA or UV-Vis detector.

Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is typically

used.

Mobile Phase: A gradient elution is often employed using a mixture of an aqueous buffer

(e.g., 20 mM ammonium acetate at pH 6.8) and an organic solvent (e.g., methanol or

acetonitrile).

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: The detector is set to monitor the absorbance at the λmax of Fast Yellow AB,

which is approximately 420 nm.

Sample Preparation:

Liquid Samples (e.g., beverages): Degas carbonated samples by sonication. Dilute the

sample with deionized water and filter through a 0.45 µm syringe filter before injection.

Solid Samples (e.g., candies, powders): Dissolve a known weight of the sample in a

suitable solvent, which may require heating or sonication. Centrifuge or filter the solution

to remove any insoluble matter. Further dilution may be necessary to bring the analyte

concentration within the calibration range.

Quantification: Create a calibration curve by injecting standard solutions of Fast Yellow AB
at known concentrations. The concentration of Fast Yellow AB in the sample can then be

determined by comparing its peak area to the calibration curve.

Applications
Analytical Standard: Fast Yellow AB is used as a reference standard for the quantification of

azo dyes in various consumer products, including drinks and candies, using techniques like

reversed-phase HPLC with photodiode array detection and high-performance thin-layer

chromatography (HPTLC).
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pH Indicator: Due to its ability to change color in response to varying pH levels, it can be

used as a pH indicator in titrations and other analytical chemistry applications.[7]

Environmental Science: As a representative water-soluble azo dye, Fast Yellow AB is a key

compound in studies focused on the remediation of wastewater from textile and other

industries. Its structural features, particularly the azo bond, are of central interest in the

development of degradation technologies.[7]

Safety and Toxicology
Fast Yellow AB is considered a harmful substance and is no longer permitted for use as a food

dye in Europe and the USA.[1][3][4][5][9] Toxicological data has indicated potential health risks,

and it has been implicated in non-atopic asthma.[1][3][9] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals includes the following hazard statements for

Fast Yellow AB:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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